Cas no 860651-04-3 (1-Benzyl-4-(4-fluorophenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 1-Benzyl-4-(4-fluorophenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 860651-04-3
• MF: C₁₆H₁₄FN₃O
• MW: 283.300266742706
• CID: 5744503
• PubChem ID: 1482010
• Update Time: 2025-05-25

1-Benzyl-4-(4-fluorophenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-(4-fluorophenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• 2-benzyl-4-(4-fluorophenyl)-5-methyl-1,2,4-triazol-3-one
• 860651-04-3
• AKOS005079339
• 11T-0892
• 2-BENZYL-4-(4-FLUOROPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• 3H-1,2,4-Triazol-3-one, 4-(4-fluorophenyl)-2,4-dihydro-5-methyl-2-(phenylmethyl)-
• 1-Benzyl-4-(4-fluorophenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one

• Inchi： 1S/C16H14FN3O/c1-12-18-19(11-13-5-3-2-4-6-13)16(21)20(12)15-9-7-14(17)8-10-15/h2-10H,11H2,1H3
• InChI Key： SNIYUUSWRLJCMO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(N(CC2C=CC=CC=2)N=C1C)=O

Computed Properties

• Exact Mass: 283.11209024g/mol
• Monoisotopic Mass: 283.11209024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.9Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 403.4±55.0 °C(Predicted)
• pka: 3.59±0.20(Predicted)

Additional information on 1-Benzyl-4-(4-fluorophenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one

Compound CAS No. 860651-04-3: 1-Benzyl-4-(4-fluorophenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one

The compound CAS No. 860651-04-3, also known as 1-Benzyl-4-(4-fluorophenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential in drug discovery and material science, making it a subject of extensive research.

Structural Analysis: The molecule consists of a triazolone ring system, which is a five-membered heterocycle containing two nitrogen atoms and one oxygen atom. The triazolone core is further substituted with a benzyl group at position 1 and a 4-fluorophenyl group at position 4. Additionally, a methyl group is attached at position 3. This substitution pattern contributes to the compound's stability and bioavailability. The presence of the fluoro group introduces electronic effects that can modulate the compound's reactivity and selectivity in biological systems.

Chemical Properties: The compound exhibits good solubility in organic solvents such as dichloromethane and acetonitrile, which facilitates its use in various synthetic reactions. Its thermal stability has been tested up to 200°C under inert conditions, making it suitable for high-temperature applications. Recent studies have also explored its pH-dependent stability, revealing that it maintains structural integrity across a wide range of pH levels.

Applications in Drug Discovery: The triazolone core has been identified as a promising scaffold for designing bioactive molecules. Researchers have investigated its potential as an anti-inflammatory agent, demonstrating significant activity against cyclooxygenase enzymes (COX-1 and COX-2). Furthermore, the compound has shown moderate inhibitory effects on certain kinases, suggesting its role in cancer therapy. These findings underscore the importance of CAS No. 860651-04-3 in the development of novel therapeutic agents.

Synthesis and Optimization: The synthesis of 1-Benzyl-4-(4-fluorophenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled the optimization of this synthesis pathway, reducing reaction times and improving yields. Green chemistry approaches are being explored to minimize environmental impact during production.

Safety and Toxicological Studies: Preliminary safety assessments indicate that the compound has low acute toxicity when administered orally or intravenously. Chronic toxicity studies are currently underway to evaluate long-term effects on organ systems. These studies are crucial for determining the safe use of CAS No. 860651-04-3 in pharmaceutical formulations.

In conclusion, CAS No. 860651-04-CAS No. 860651_0_ is a versatile compound with immense potential in multiple scientific domains. Its unique structure, favorable chemical properties, and promising biological activities make it a valuable asset for researchers and industries alike.